Cas no 1781434-76-1 (Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate
• CAS No: 1781434-76-1
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4816925
• Update Time: 2025-10-12

Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate

• Inchi： 1S/C10H10N2O3/c1-14-10(13)9-12-8-6(5-11)3-2-4-7(8)15-9/h2-4H,5,11H2,1H3
• InChI Key： AHIWMUHHBFMXJZ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2=C1C=CC=C2CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 0.8
• Topological Polar Surface Area: 78.4

Additional information on Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate

Introduction to Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1781434-76-1)

Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate, a compound with the chemical formula C₁₁H₁₁N₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzo[d]oxazole core structure, which is a fused heterocyclic system consisting of a benzene ring and an oxygen-containing heterocycle. The presence of an aminomethyl group at the 4-position and a carboxylate moiety at the 2-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The CAS No. 1781434-76-1 assigned to this compound underscores its distinct identity and facilitates its identification in scientific literature and databases. This numbering system ensures consistency and precision in chemical nomenclature, which is crucial for researchers involved in synthetic chemistry, medicinal chemistry, and pharmacology.

In recent years, the benzo[d]oxazole scaffold has garnered considerable attention due to its versatility and biological activity. These compounds have been explored for their potential in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The aminomethyl substituent in Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate introduces a nucleophilic site that can participate in further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

The carboxylate group at the 2-position of the benzo[d]oxazole ring enhances the compound's solubility in polar solvents and provides a site for hydrogen bonding interactions. These features are particularly important in drug design, as they can influence the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). Furthermore, the carboxylate group can serve as a linker for further derivatization, allowing chemists to explore novel analogs with enhanced potency or selectivity.

Recent studies have highlighted the potential of Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate as a lead compound for developing new therapeutic agents. For instance, researchers have investigated its activity against various enzymes and receptors implicated in human diseases. The aminomethyl group has been shown to interact with biological targets in a manner that could lead to inhibitory effects on key disease-related pathways. Additionally, the benzo[d]oxazole core has demonstrated structural stability and bioavailability characteristics that make it an attractive candidate for drug development.

The synthesis of Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the benzo[d]oxazole ring, followed by functionalization at the 4-position with an aminomethyl group. The introduction of the carboxylate group is often achieved through carboxylation or hydrolysis of an ester precursor. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity.

In terms of applications, Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate has been explored in preclinical studies for its potential therapeutic effects. Researchers have focused on its interaction with proteins and enzymes that are dysregulated in diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets suggests its utility as a starting point for developing novel drugs that can address unmet medical needs.

The pharmaceutical industry continues to invest in the discovery and development of new molecules based on heterocyclic scaffolds like benzo[d]oxazole. Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate exemplifies how structural modifications can lead to compounds with improved biological activity and pharmacological profiles. As research progresses, this compound may find further applications in personalized medicine and targeted therapy strategies.

Future directions for Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate include exploring its role in combination therapies, where it could be paired with other drugs to enhance therapeutic efficacy. Additionally, computational modeling techniques can be used to predict how modifications to its structure might affect its biological activity. These approaches will help guide the design of next-generation compounds with optimized properties for clinical use.

In conclusion, Methyl 4-(aminomethyl)benzo[d]oxazole-2-carboxylate (CAS No. 1781434-76-1) is a versatile molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing new drugs targeting various diseases. As scientific understanding advances, this compound will continue to be a subject of interest for researchers seeking innovative solutions in drug discovery and development.